(R)-Citalopram-d6 N-Oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Oxides are a class of chemical compounds that contain a nitrogen-oxygen coordinate covalent bond . They are found in a variety of chemical structures, including amine oxides .
Synthesis Analysis
N-Oxides are typically prepared by the oxidation of tertiary amines or aromatic N-heterocycles . Common reagents for this process include hydrogen peroxide and peracids .Molecular Structure Analysis
The structure of an N-Oxide involves a nitrogen-oxygen coordinate covalent bond, with three additional hydrogen and/or substituent groups attached to the nitrogen .Chemical Reactions Analysis
N-Oxides can undergo a variety of reactions . For example, when heated, they can undergo a Cope reaction to form a hydroxylamine and an alkene .Physical And Chemical Properties Analysis
N-Oxides are highly polar molecules with excellent water solubility and poor solubility in most organic solvents .Scientific Research Applications
Role in Medicinal Chemistry
N-oxide functionalities are omnipresent in nature and play an important role in medicinal chemistry . They are synthetic or biosynthetic intermediates, prodrugs, drugs, or polymers for applications in drug development and surface engineering .
Solubility Enhancement
N-oxide groups can be used to increase the solubility of drugs . This is particularly useful in drug design, where solubility plays a crucial role in the drug’s bioavailability.
Decreasing Membrane Permeability
N-oxide groups can decrease membrane permeability . This property can be exploited in drug design to control the rate at which a drug crosses biological membranes.
Hypoxia-Activated Prodrugs
Many heteroaromatic and aniline-derived N-oxides are reduced enzymatically in vivo and find applications as hypoxia-activated prodrugs . These prodrugs are inactive in normal tissues but become activated in hypoxic (low oxygen) conditions, such as those found in solid tumors.
Stealth Materials
Polymeric N-oxides have excellent blood compatibility, are nonimmunogenic and are nonadhesive for micro-organisms . These properties make them ideal for use as “stealth materials” in various biomedical applications.
Reduction and Conjugation Reactions
N-oxides undergo various reduction and conjugation reactions . These reactions can be exploited in the metabolism of xenobiotics, the foreign substances in living organisms.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[(1R)-5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-bis(trideuteriomethyl)propan-1-amine oxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3/t20-/m1/s1/i1D3,2D3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIOGFDCEWUUSBQ-LDYDPMPYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])[N+](CCC[C@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)(C([2H])([2H])[2H])[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.